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Compound of Interest

Compound Name:
2,6-Dibromo-3-chloro-5-

nitropyridine

CAS No.: 55304-81-9

Cat. No.: B13976055

Get Quote

Executive Summary & Strategic Value
2,6-Dibromo-3-chloro-5-nitropyridine is a high-value pentasubstituted pyridine scaffold.[1] Its

strategic importance lies in its orthogonal reactivity: the presence of two bromine atoms

(positions 2 and 6), a chlorine atom (position 3), and a nitro group (position 5) allows for

sequential, regioselective functionalization.

This molecule is frequently utilized as a "linchpin" intermediate in the synthesis of complex

pharmaceutical agents, particularly kinase inhibitors and agrochemicals where precise

heteroatom placement is critical for Structure-Activity Relationship (SAR) tuning.[1]
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Parameter Specification

CAS Number 55304-81-9

IUPAC Name 2,6-Dibromo-3-chloro-5-nitropyridine

Molecular Formula C₅HBr₂ClN₂O₂

Molecular Weight 316.33 g/mol

Physical State Pale yellow to off-white solid

Solubility
Soluble in DMSO, DMF, DCM; sparingly soluble

in water

Key Impurities
2,6-Dibromo-3-nitropyridine; 2-Bromo-3-chloro-

5-nitropyridine (monobromo analogs)

Market Analysis: Price & Bulk Suppliers
The market for CAS 55304-81-9 is characterized by a "Specialty Tier" structure.[1] Unlike

commodity pyridines, this compound is typically manufactured on-demand or held in small

catalog stocks (milligram to gram scale) due to its specific substitution pattern.[1]

Validated Supplier Landscape
The following suppliers have been identified as having catalog listings or synthesis capabilities

for this specific CAS. Note: Stock levels fluctuate rapidly.[1]

Supplier Tier
Primary Vendors
(Examples)

Typical Lead Time Target Audience

Catalog Aggregators
BLD Pharm, Rovathin,

Ambeed
1–2 Weeks (Stock)

MedChem R&D (mg –

10g)

Custom Synthesis

(CRO)

WuXi AppTec,

PharmBlock, Enamine
6–10 Weeks (Make)

Pre-clinical/Process

Dev (kg+)

Regional Distributors
Fisher Scientific, VWR

(via 3rd party)
2–3 Weeks Academic/Gov Labs
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Pricing Benchmarks (Estimated Q1 2026)
Pricing is non-linear and highly dependent on purity requirements (>98% is standard for cross-

coupling).

R&D Scale (1g - 5g): $150 – $400 USD per gram.[1]

Pilot Scale (25g - 100g): $80 – $150 USD per gram.[1]

Bulk Scale (1kg+): Custom quote required. Typically $15,000 – $25,000 per kg depending on

raw material costs (Bromine/Palladium availability).

Sourcing Strategy: The "Make vs. Buy" Decision
Procuring highly functionalized heterocycles requires a logical decision matrix to avoid project

delays.

Requirement: CAS 55304-81-9 Quantity Needed?

< 10 Grams

> 100 Grams

Check Aggregators
(BLD, eMol, SciFinder)

Assess Internal Synthesis
(Cost of Goods Analysis)

In Stock?
Direct Purchase

(Lead Time: 1-2 wks)
Yes

Request Custom Synthesis
(Lead Time: 8-12 wks)

No

Bulk Discount Available

High Internal Cost

Click to download full resolution via product page

Figure 1: Strategic sourcing decision tree for high-complexity pyridine intermediates.

Quality Assurance & Technical Validation
Trusting a Certificate of Analysis (CoA) blindly is a risk in drug development. For CAS 55304-

81-9, specific analytical signatures must be verified to ensure the regiochemistry is correct (i.e.,

confirming the Cl is at position 3 and Nitro at 5, rather than swapped).

Protocol: Identity Verification
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1. 1H-NMR Spectroscopy (Proton NMR)

Theoretical Expectation: This molecule has only one aromatic proton at position 4.[1]

Diagnostic Signal: Look for a single singlet in the aromatic region (typically δ 8.5 – 9.0 ppm

depending on solvent, e.g., DMSO-d6).

Red Flag: If you see two doublets, you likely have a mono-bromo impurity or a different

isomer.[1] If you see a broad singlet that integrates to >1, check for water or solvent

contamination.

2. 13C-NMR Spectroscopy

Expect 5 distinct carbon signals. The carbon attached to the Nitro group and the carbons

attached to Bromines will have distinct chemical shifts (deshielded).

3. LC-MS (Liquid Chromatography-Mass Spectrometry)[1]

Method: Reverse Phase (C18), Water/Acetonitrile gradient with Formic Acid.

Mass Target:

Monoisotopic Mass: ~314.8.[1]

Isotope Pattern: This is critical.[1] You must observe the characteristic "Br2Cl" pattern.

M+ (79Br, 79Br, 35Cl)

M+2 (79Br, 81Br, 35Cl / 79Br, 79Br, 37Cl)

M+4 ...

A 1:2:1 ratio (approximate for Br2) overlaid with Cl influence is the fingerprint of identity.

QC Workflow Diagram
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Incoming Sample
(CAS 55304-81-9)

Visual Inspection
(Color/Crystallinity)

LC-MS Analysis
(Isotope Pattern Check)

1H-NMR
(Regioisomer Confirmation)

Purity Calculation
(Must be >97%)

Release / Reject

Click to download full resolution via product page

Figure 2: Mandatory Quality Control workflow for validating incoming batches.

Handling, Safety, and Stability
As a nitro-pyridine with multiple halogens, this compound possesses specific reactivity hazards.

Reactivity: The C-Br bonds at positions 2 and 6 are highly electrophilic.[1] Avoid inadvertent

contact with nucleophiles (amines, thiols) during storage.

Stability: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C. Moisture sensitive

(hydrolysis of C-Br to C-OH is possible over long durations).[1]
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Safety (GHS Classifications):

H302: Harmful if swallowed.[1]

H315/H319: Causes skin and serious eye irritation.

H317: May cause an allergic skin reaction (common for halogenated pyridines).

PPE: Standard lab coat, nitrile gloves, and safety glasses are mandatory. Use in a fume

hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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